Cas no 85-77-8 (2-Naphthalenesulfonicacid, 5-amino-8-[2-(4-aminophenyl)diazenyl]-)

• Product Name: 2-Naphthalenesulfonicacid, 5-amino-8-[2-(4-aminophenyl)diazenyl]-
• CAS No: 85-77-8
• MF: C₁₆H₁₄N₄O₃S
• MW: 342.372361660004
• CID: 725244
• Update Time: 2024-01-31

2-Naphthalenesulfonicacid, 5-amino-8-[2-(4-aminophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 5-amino-8-[2-(4-aminophenyl)diazenyl]-
• 5-amino-8-[(4-aminophenyl)diazenyl]naphthalene-2-sulfonic acid
• 5-amino-8-[(p-aminophenyl)azo]naphthalene-2-sulphonic acid
• 5-Amino-8-[(4-aminophenyl)azo]-2-naphthalenesulfonic acid
• 2-Naphthalenesulfonic acid, 5-amino-8-[2-(4-aminophenyl)diazenyl]-

• Inchi： 1S/C16H14N4O3S/c17-10-1-3-11(4-2-10)19-20-16-8-7-15(18)13-6-5-12(9-14(13)16)24(21,22)23/h1-9H,17-18H2,(H,21,22,23)
• InChI Key： ICZLQBIBMJQZRI-UHFFFAOYSA-N
• SMILES： C1=C2C(C(N)=CC=C2N=NC2=CC=C(N)C=C2)=CC=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 342.078661
• Monoisotopic Mass: 342.078661
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Density: 1.52
• Refractive Index: 1.722